Cas no 17814-72-1 (hex-3-ynoic acid)

Hex-3-ynoic acid (CAS 14277-92-6) is a linear alkyne carboxylic acid with the molecular formula C₆H₈O₂. This compound features a terminal alkyne group at the third carbon position, making it a versatile intermediate in organic synthesis, particularly for click chemistry and cross-coupling reactions. Its reactive triple bond allows for selective functionalization, enabling applications in pharmaceuticals, agrochemicals, and material science. The carboxylic acid moiety further enhances its utility as a precursor for esters, amides, and other derivatives. With a well-defined structure and high purity, hex-3-ynoic acid is valued for its role in constructing complex molecular frameworks under controlled conditions.
hex-3-ynoic acid structure
hex-3-ynoic acid structure
Product Name:hex-3-ynoic acid
CAS No:17814-72-1
MF:C6H8O2
MW:112.126522064209
MDL:MFCD11554184
CID:122570
PubChem ID:5312635
Update Time:2025-05-19

hex-3-ynoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Hexynoic acid
    • hex-3-ynoic acid
    • Hex-3-insaeure
    • AKOS006316514
    • 17814-72-1
    • 3-Hexynoicacid
    • LMFA01030498
    • DTXSID60415575
    • JHBKYZNFFMIFDA-UHFFFAOYSA-N
    • EN300-814234
    • SCHEMBL3110359
    • MDL： MFCD11554184
    • Inchi： 1S/C6H8O2/c1-2-3-4-5-6(7)8/h2,5H2,1H3,(H,7,8)
    • InChI Key： JHBKYZNFFMIFDA-UHFFFAOYSA-N
    • SMILES： OC(CC#CCC)=O

Computed Properties

  • Exact Mass: 112.05200
  • Monoisotopic Mass: 112.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.0900 (rough estimate)
  • Melting Point: 27°C (estimate)
  • Boiling Point: 250.67°C (rough estimate)
  • Refractive Index: 1.3925 (estimate)
  • PSA: 37.30000
  • LogP: 0.87450

hex-3-ynoic acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

hex-3-ynoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-814234-5.0g
hex-3-ynoic acid
 17814-72-1 95%
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 $2152.0 2024-05-21
Enamine
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 17814-72-1 95%
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 $3191.0 2024-05-21
1PlusChem
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 $229.00 2025-02-19
1PlusChem
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3-HEXYNOIC ACID
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100mg
 $321.00 2025-02-19
1PlusChem
1P00269H-1g
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 17814-72-1 95%
1g
 $861.00 2025-02-19
1PlusChem
1P00269H-500mg
3-HEXYNOIC ACID
 17814-72-1 95%
500mg
 $679.00 2025-02-19
1PlusChem
1P00269H-250mg
3-HEXYNOIC ACID
 17814-72-1 95%
250mg
 $443.00 2025-02-19
1PlusChem
1P00269H-10g
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 17814-72-1 95%
10g
 $3581.00 2025-02-19
1PlusChem
1P00269H-5g
3-HEXYNOIC ACID
 17814-72-1 95%
5g
 $2427.00 2025-02-19
1PlusChem
1P00269H-2.5g
3-HEXYNOIC ACID
 17814-72-1 95%
2.5g
 $1651.00 2025-02-19

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